1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane

• Molecular Formula: C13H22N4
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 3-(1-propan-2-ylpyrazol-4-yl)-2,7-diazaspiro[3.5]nonane
• InChI: InChI=1S/C13H22N4/c1-10(2)17-8-11(7-16-17)12-13(9-15-12)3-5-14-6-4-13/h7-8,10,12,14-15H,3-6,9H2,1-2H3
• InChI Key: BASUOQSUHZOQGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)C2C3(CCNCC3)CN2

Description

The compound 1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane features a pyrazole ring substituted with an isopropyl group at position 1 and linked to a 2,7-diazaspiro[3.5]nonane scaffold. This spirocyclic system contains two nitrogen atoms within a bicyclic framework (3- and 5-membered rings), conferring conformational rigidity and hydrogen-bonding capabilities. The compound is part of a broader class of sigma receptor (SR) ligands, with notable affinity for S1R and S2R subtypes .

Preparation Methods

The synthesis of 1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the pyrazole ring, followed by the formation of the spirocyclic structure. The reaction conditions often include the use of hydrazine derivatives and appropriate catalysts under controlled temperatures and pressures . Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions typically involve reagents such as lithium aluminum hydride, resulting in the formation of reduced analogs.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound is utilized in the development of new materials and as a catalyst in various industrial processes

Mechanism of Action

The mechanism of action of 1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic regulation .

Comparison with Similar Compounds

Research Implications

• Scaffold Rigidity: The 2,7-diazaspiro[3.5]nonane core outperforms diazabicyclo derivatives in SR affinity, highlighting the importance of conformational constraints .
• Substituent Effects: Minor modifications (e.g., amide vs. alkyl groups) can switch agonist/antagonist profiles, enabling tailored drug design .
• Synthetic Accessibility : Buchwald-Hartwig amination and alkylation strategies allow efficient diversification of the spiro scaffold .

Biological Activity

1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane is a compound of significant interest due to its potential biological activities and applications in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by its unique spirocyclic structure, which includes a pyrazole moiety. The IUPAC name is 1-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-1,4-diazepane, with a molecular formula of C12H22N4. The compound's structure is crucial for its biological activity, influencing how it interacts with various biological targets.

The primary mechanism of action for 1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane involves its role as a ligand for the von Hippel-Lindau (VHL) protein. This interaction affects the ubiquitin-proteasome system (UPS), leading to the targeted degradation of specific proteins involved in various cellular processes.

Table 1: Summary of Mechanisms

Mechanism	Description
VHL Protein Interaction	Acts as a ligand affecting protein degradation
UPS Modulation	Alters protein turnover rates in cells

Biological Activities

Research indicates that compounds with pyrazole structures exhibit a broad spectrum of biological activities, including:

• Antitumor Effects : Studies have shown that pyrazole derivatives can inhibit tumor growth by inducing apoptosis in cancer cells.
• Anti-inflammatory Properties : These compounds have been evaluated for their ability to reduce inflammation through modulation of inflammatory mediators.
• Neuroprotective Effects : Some derivatives have demonstrated potential in protecting neuronal cells from oxidative stress.

Case Study: Antitumor Activity

In a recent study published in PubMed, derivatives of pyrazole were tested against various cancer cell lines. The results indicated that certain modifications to the pyrazole ring significantly enhanced cytotoxicity against breast and lung cancer cells, suggesting that structural optimization could lead to more effective anticancer agents .

Pharmacokinetics

Understanding the pharmacokinetics (ADME) of 1-[1-(Propan-2-yl)-1H-pyrazol-4-yl]-2,7-diazaspiro[3.5]nonane is crucial for its development as a therapeutic agent. Factors such as solubility, stability, and permeability influence its bioavailability and overall efficacy.

Table 2: Pharmacokinetic Parameters

Parameter	Description
Absorption	Influenced by solubility
Distribution	Affected by lipophilicity
Metabolism	Primarily hepatic
Excretion	Renal and biliary pathways

Therapeutic Applications

The potential therapeutic applications of this compound are vast:

• Cancer Therapy : Due to its ability to modulate protein degradation pathways, it may serve as a basis for developing novel anticancer drugs.
• Inflammatory Diseases : Its anti-inflammatory properties suggest potential use in treating conditions like arthritis or other inflammatory disorders.
• Neurological Disorders : Research into neuroprotective effects may lead to applications in neurodegenerative diseases such as Alzheimer's or Parkinson's.